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Compound of Interest

Compound Name:
N-(2-

phenoxyethyl)cyclopropanamine

CAS No.: 16690-27-0

Cat. No.: B1386585

Get Quote

Executive Summary
The trans-2-substituted cyclopropylamine scaffold is a privileged structural motif in medicinal

chemistry, serving as the pharmacophore for monoamine oxidase (MAO) inhibitors (e.g.,

Tranylcypromine) and lysine-specific demethylase 1 (LSD1) inhibitors. It also functions as a

conformationally restricted bioisostere for ethyl chains in fragment-based drug design.

This Application Note details a robust, scalable, and stereocontrolled protocol for synthesizing

these scaffolds. Unlike the Kulinkovich-de Meijere reaction (limited by substrate scope) or the

Simmons-Smith reaction (often requiring chiral auxiliaries), this protocol utilizes Copper(I)-

Bisoxazoline (Cu-BOX) catalyzed asymmetric cyclopropanation followed by a Curtius

Rearrangement. This modular approach allows for the independent variation of the aryl/alkyl

tail and the amine terminus, making it ideal for high-throughput library generation.

Strategic Analysis & Workflow
The synthesis hinges on two critical phase transitions:
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Stereoselective Carbene Transfer: The construction of the cyclopropane ring using a chiral

Cu(I) catalyst to ensure high trans-diastereoselectivity (dr) and enantioselectivity (ee).

Stereoretentive Nitrogen Installation: The conversion of the resulting ester to an amine via

Curtius rearrangement, which proceeds with complete retention of stereochemistry.
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Figure 1: Modular workflow for accessing protected cyclopropylamines. The route ensures that

the difficult stereocenter formation is handled early (Phase 1), while the nitrogen installation

(Phase 2) preserves this geometry.

Protocol Phase 1: Asymmetric Cyclopropanation
Objective: Synthesize ethyl (1R,2R)-2-phenylcyclopropane-1-carboxylate (or analog) with

>90:10 trans:cis ratio.

Materials & Reagents
Substrate: Styrene (or substituted olefin).
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Carbene Source: Ethyl diazoacetate (EDA). Note: Bulky diazoesters like BHT-diazoacetate

significantly improve trans-selectivity.

Catalyst Precursor: Cu(OTf)₂ or Cu(MeCN)₄PF₆.

Ligand: (4S,4'S)-2,2'-Isopropylidenebis(4-tert-butyl-2-oxazoline) [(S,S)-tBu-BOX].

Solvent: Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

Step-by-Step Methodology
Catalyst Formation (In Situ):

In a flame-dried Schlenk flask under N₂, charge Cu(OTf)₂ (1.0 mol%) and (S,S)-tBu-BOX

ligand (1.1 mol%).

Add anhydrous DCM (concentration 0.05 M relative to olefin).

Stir at room temperature for 1 hour. The solution should turn a deep blue/green, indicating

complexation.

Expert Insight: If the solution remains pale or precipitates, moisture may be present. The

active catalyst is a Cu(I) species; if starting with Cu(II) (like triflate), add phenylhydrazine

(1-2 drops) to reduce it in situ, or use Cu(I) salts directly.

Substrate Addition:

Add the styrene substrate (1.0 equiv) to the catalyst solution.

Adjust temperature. For high enantioselectivity, cool to 0°C or -78°C. For standard trans-

selectivity, RT is often sufficient.

Controlled Diazo Addition (Critical Step):

Dissolve Ethyl Diazoacetate (1.2 equiv) in DCM.

CRITICAL: Use a syringe pump to add the diazo solution slowly over 4–8 hours.
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Why: Fast addition leads to diazo homocoupling (forming diethyl fumarate/maleate) rather

than cyclopropanation. Low stationary concentration of carbene favors the reaction with

the olefin.

Workup & Purification:

Once N₂ evolution ceases, filter the mixture through a short plug of silica/Celite to remove

copper salts.

Concentrate under reduced pressure.[1][2]

Purify via flash chromatography (Hexanes/EtOAc).

Self-Validation: Stereochemical Check
Before proceeding, verify the diastereomeric ratio (dr).

1H NMR (CDCl₃):

trans-Isomer: The ring protons typically show a coupling constant of

.

cis-Isomer: The ring protons show a larger coupling constant of

.

Target: You should observe the trans isomer as the major product (>85%).

Protocol Phase 2: Hydrolysis & Curtius
Rearrangement
Objective: Convert the ester to a Cbz- or Boc-protected amine with retention of configuration.

Step A: Saponification
Dissolve the cyclopropyl ester in MeOH/THF (1:1).

Add LiOH (2.0 equiv, 1M aqueous solution).
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Stir at 40°C until TLC shows consumption of ester (~4 h).

Acidify carefully with 1M HCl to pH 3 and extract with EtOAc.

Result:trans-2-substituted cyclopropane carboxylic acid.[3]

Step B: One-Pot Curtius Rearrangement
Safety Warning: Azides are potential explosion hazards. Perform behind a blast shield. Do not

concentrate acyl azides to dryness if possible.

Activation:

Dissolve the carboxylic acid (1.0 equiv) in anhydrous Toluene (0.2 M).

Add Triethylamine (Et₃N, 1.5 equiv).

Add Diphenylphosphoryl azide (DPPA) (1.1 equiv).

Stir at RT for 1 hour. (Formation of Acyl Azide).[2][3][4][5][6][7]

Rearrangement:

Heat the reaction mixture to 80–90°C.

Observation: Vigorous evolution of N₂ gas will occur. This marks the conversion of Acyl

Azide to Isocyanate.[2][5][6]

Monitor by IR: Appearance of strong isocyanate peak (~2260 cm⁻¹).

Trapping (Carbamate Formation):

Once gas evolution stops (~1–2 h), add the trapping alcohol:

For Cbz-protection: Add Benzyl Alcohol (BnOH, 2.0 equiv).

For Boc-protection: Add tert-Butanol (excess) and catalytic DMAP.

Reflux for an additional 4–12 hours.
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Isolation:

Cool to RT. Wash with saturated NaHCO₃ and Brine.

Purify via column chromatography.

Data & Optimization Guide
The choice of ligand and diazo reagent drastically affects the trans:cis ratio.

Variable Condition
Expected dr
(trans:cis)

Yield Notes

Ligand
Unligated

Cu(OTf)
~60:40 55% Poor selectivity.

Ligand
Cu + (S,S)-tBu-

BOX
90:10 to 95:5 85%

Industry standard

for trans.

Diazo
Ethyl

Diazoacetate
85:15 80%

Good general

purpose.

Diazo
BHT-

Diazoacetate
>98:2 75%

Bulky ester

forces trans

geometry.

Solvent DCM Standard High Good solubility.

Solvent
Hexane/DCM

(1:1)
Improved ee Moderate

Non-polar

solvents often

boost ee.

Mechanistic Insight (Stereochemical Model)
The high trans-selectivity in the Cu-BOX system is dictated by the steric environment of the

catalyst. The bulky tert-butyl groups on the oxazoline rings create a "chiral pocket."
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Figure 2: Stereochemical model.[3] The bulky ligand forces the olefin to approach the carbene

in a trajectory that places the olefin substituent away from the ester group, favoring the trans-

isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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